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Cat. No.: B1214175

For Researchers, Scientists, and Drug Development Professionals

Abstract

gamma-Caprolactone (y-Caprolactone), also known as y-hexalactone, is a five-membered
cyclic ester with the chemical formula CeH1002. This document provides a comprehensive
overview of its core chemical and physical properties, experimental protocols for its analysis
and polymerization, and its role in relevant biological pathways. It is intended to serve as a
technical resource for professionals in research, chemical synthesis, and drug development.

Core Chemical and Physical Properties

gamma-Caprolactone is a colorless liquid characterized by its distinct chemical structure,
featuring an ethyl group at the 5-position of the oxolan-2-one ring, which introduces a chiral
center.[1] It is a hydrophobic molecule with low solubility in water.[1]

Identifiers and General Properties
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Property Value Reference

IUPAC Name 5-ethyloxolan-2-one [2]
y-Hexalactone, 5-Ethyldihydro-

Synonyms ) [1]
2(3H)-furanone, 4-Hexanolide

CAS Number 695-06-7 [31[41[5]

Molecular Formula CeH1002 [31[5]

Molecular Weight 114.14 g/mol [1][5]

Appearance Colorless liquid [1]
JBFHTYHTHYHCDJ-

INChl Key [41[6]
UHFFFAOYSA-N

Physical and Chemical Constants

Property Value Reference

Melting Point -18 °C [31[7]

Boiling Point 219-220 °C [1107]

Density 1.023 g/mL at 25 °C [11[4]

Flash Point 98.3 °C (closed cup) [31[4]

Refractive Index (n20/D)

1.432-1.439

[3]4]

Vapor Pressure

0.2 + 0.4 mmHg at 25°C

[3]

LogP

0.26 - 0.498

[3](6]

Solubility

Low water solubility, soluble in

organic solvents like DMSO.

[1]

Spectroscopic Data

Structural characterization of gamma-Caprolactone is critical for its identification and purity

assessment. The primary techniques include NMR, IR, and Mass Spectrometry.
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NMR Spectroscopy

e 1H-NMR: The proton NMR spectrum provides information on the hydrogen environments in
the molecule. Data is available in the Human Metabolome Database.[5][8]

e BBC-NMR: The carbon-13 NMR spectrum reveals the different carbon environments. Data is
available in the Human Metabolome Database.[6]

Infrared (IR) Spectroscopy

The most prominent feature in the IR spectrum of gamma-Caprolactone is the strong
absorption band corresponding to the lactone carbonyl (C=0) stretch, which typically appears
around 1770 cm~.[1]

Mass Spectrometry (MS)

Electron lonization (El) mass spectrometry of gamma-Caprolactone shows a molecular ion
peak [M]* at m/z 114, corresponding to its molecular weight. A prominent fragment is observed
at m/z 85.[9]

Chemical Reactivity and Polymerization

gamma-Caprolactone's reactivity is dominated by its lactone ring.

Ring-Opening Polymerization (ROP)

Like other y-lactones, the five-membered ring of gamma-Caprolactone has low ring strain,
which makes its homopolymerization thermodynamically unfavorable and challenging under
normal conditions.[1] However, it readily undergoes ring-opening copolymerization with other
more strained cyclic esters, such as e-caprolactone.[1] This allows for the synthesis of
functional aliphatic polyesters where the incorporation of gamma-Caprolactone units can
modify the properties of the final polymer, such as its degradation rate.[1][10]

Hydrolysis

The ester linkage in the lactone ring is susceptible to hydrolysis, particularly under acidic or
basic conditions, which opens the ring to form 4-hydroxyhexanoic acid. This reaction is also a
key step in its biological degradation.
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Experimental Protocols

Protocol: Copolymerization of e-Caprolactone and y-
Caprolactone via ROP

This protocol describes a general procedure for the synthesis of poly(e-caprolactone-co-y-
caprolactone) using a tin-based catalyst.

Materials:

o ¢-Caprolactone (CL), dried and distilled

o y-Caprolactone (GCL), dried and distilled
e Stannous octoate (Sn(Oct)z2) catalyst

e Benzyl alcohol (BnOH) initiator

e Anhydrous toluene

e Methanol

e Schlenk flask and line

Argon gas supply

Procedure:

A Schlenk flask is charged with the desired molar ratio of e-caprolactone and y-caprolactone.

Anhydrous toluene is added as a solvent.

The initiator, benzyl alcohol, is added to the flask.

The reaction mixture is degassed with argon for approximately 10-15 minutes.

The catalyst, Sn(Oct)z, is introduced into the reaction vessel under an argon atmosphere.[11]

The flask is sealed and immersed in a preheated oil bath at 110-120 °C.[12][13]
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e The polymerization is allowed to proceed for a specified time (e.g., 18-24 hours) with
constant stirring.[12]

e The reaction is terminated by cooling the flask to room temperature.

e The polymer is dissolved in a suitable solvent (e.g., dichloromethane) and precipitated in a
large excess of cold methanol.[13]

e The resulting copolymer is collected by filtration and dried under vacuum to a constant
weight.

Characterization: The resulting copolymer can be characterized by *H-NMR to determine the
incorporation of each monomer and by Gel Permeation Chromatography (GPC) to determine
molecular weight and polydispersity.

Protocol: Analysis by High-Performance Liquid
Chromatography (HPLC)

This outlines a general reverse-phase HPLC method for the analysis of gamma-Caprolactone.
Instrumentation:

o HPLC system with UV detector

e Reverse-phase column (e.g., Newcrom R1)[14]

Mobile Phase:

o A mixture of acetonitrile (MeCN) and water.[14]

» An acid modifier such as phosphoric acid or, for MS compatibility, formic acid is typically
added.[14]

Procedure:
e Prepare a standard stock solution of gamma-Caprolactone in the mobile phase.

o Prepare working standards by serial dilution of the stock solution.
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» Prepare samples by dissolving or diluting them in the mobile phase.

o Set the HPLC system with an appropriate flow rate and column temperature.

* Inject the standards and samples onto the column.

» Monitor the elution of gamma-Caprolactone using a UV detector at a suitable wavelength.

e Quantify the amount of gamma-Caprolactone in the samples by comparing the peak areas
with the calibration curve generated from the standards.

Biological Pathways and Interactions

gamma-Caprolactone is not just a synthetic monomer; it also plays specific roles in biological
systems.

Catabolism in Rhodococcus erythropolis

gamma-Caprolactone acts as a biostimulant, promoting the growth of the biocontrol agent
Rhodococcus erythropolis.[1][4] This bacterium can assimilate and use GCL as a carbon
source. The metabolic pathway begins with the hydrolysis of the lactone ring by the enzyme
lactonase QsdA. The resulting open-chain form is then degraded through [3- and w-oxidation
pathways, ultimately feeding into the Krebs cycle.[1][4]

Caption: Catabolic pathway of y-Caprolactone in Rhodococcus erythropolis.

Substrate for Paraoxonase 1 (PON1)

gamma-Caprolactone is a known substrate for Paraoxonase 1 (PONL1), a high-density
lipoprotein (HDL)-associated enzyme.[15] The native activity of PONL1 is considered to be
lactonase activity, and it efficiently hydrolyzes the ester bond in y-lactones.[2] This interaction is
significant in the context of human metabolism and detoxification pathways.

Caption: Enzymatic hydrolysis of y-Caprolactone by Paraoxonase 1 (PONL1).

Safety and Handling

gamma-Caprolactone is classified as a combustible liquid and can cause eye irritation.[4][16]
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» Handling: Avoid all personal contact, including inhalation. Wear protective clothing, gloves,
and safety glasses with side shields.[8]

o Storage: Store in a cool, dry, well-ventilated area in original, tightly sealed containers. Keep
away from ignition sources and incompatible materials such as strong oxidizing agents.[8]

o First Aid: In case of eye contact, rinse immediately with fresh running water. If skin contact
occurs, flush with running water. If inhaled, move to fresh air.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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